molecular formula C16H13NO3 B8754508 7-(benzyloxy)-1H-indole-2-carboxylic acid CAS No. 84639-19-0

7-(benzyloxy)-1H-indole-2-carboxylic acid

Cat. No.: B8754508
CAS No.: 84639-19-0
M. Wt: 267.28 g/mol
InChI Key: MUKNVPMLFAHORL-UHFFFAOYSA-N
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Description

7-(benzyloxy)-1H-indole-2-carboxylic acid is a useful research compound. Its molecular formula is C16H13NO3 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

84639-19-0

Molecular Formula

C16H13NO3

Molecular Weight

267.28 g/mol

IUPAC Name

7-phenylmethoxy-1H-indole-2-carboxylic acid

InChI

InChI=1S/C16H13NO3/c18-16(19)13-9-12-7-4-8-14(15(12)17-13)20-10-11-5-2-1-3-6-11/h1-9,17H,10H2,(H,18,19)

InChI Key

MUKNVPMLFAHORL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC=CC3=C2NC(=C3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7-benzyloxyindole-2-carboxylic acid ethyl ester in 600 ml of tetrahydrofuran and 200 ml of methanol is combined with 500 ml of 2N sodium hydroxide solution and stirred for 3 hours at room temperature. The reaction mixture is then acidified under ice cooling with 10% hydrochloric acid and extracted twice with ethyl acetate. The combined organic phases are dried, treated with active carbon, and concentrated. The residue is recrystallized from toluene, thus producing 35 g of 7-benzyloxyindole-2-carboxylic acid, mp 166°-168° C.
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